![molecular formula C11H14N2O3 B6145058 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid CAS No. 1155631-53-0](/img/no-structure.png)
6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid
Overview
Description
6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid, also known as OAPA, is an organic compound that has been widely studied for its potential applications in the fields of chemistry and biology. OAPA is a versatile compound that can be used in a variety of ways, such as in the synthesis of other compounds, as a catalyst for chemical reactions, and as a therapeutic agent.
Scientific Research Applications
6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid has been studied extensively for its potential scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst for chemical reactions, and as a therapeutic agent. 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid has also been used in the synthesis of other compounds, such as polymers, and has been studied as a potential drug candidate.
Mechanism of Action
The mechanism of action of 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid is not fully understood. However, it is believed that 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid acts as a proton donor, donating protons to other molecules and thus causing a reaction. Additionally, 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid is believed to act as a Lewis acid, accepting electrons from other molecules and thus leading to a reaction.
Biochemical and Physiological Effects
6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid has been studied for its potential biochemical and physiological effects. It has been found to have antioxidant, anti-inflammatory, and anti-cancer properties. Additionally, 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid has been found to have potential therapeutic effects, such as the ability to reduce inflammation and pain.
Advantages and Limitations for Lab Experiments
6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. Additionally, 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid is a versatile compound that can be used in a variety of ways, such as in the synthesis of other compounds and as a catalyst for chemical reactions.
However, there are some limitations to using 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid in laboratory experiments. It is a relatively unstable compound, and it can be easily degraded by heat, light, and air. Additionally, 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid is a relatively toxic compound, and it should be handled with care.
Future Directions
The potential future directions for 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid are numerous. 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid has been studied as a potential therapeutic agent, and further research into its therapeutic effects is warranted. Additionally, 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid can be used in the synthesis of other compounds, such as polymers, and further research into its potential applications in this area is warranted. Finally, 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid can be used as a catalyst for chemical reactions, and further research into its potential applications in this area is warranted.
Synthesis Methods
6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid can be synthesized through a variety of methods, including the use of an oxazoline-based condensation reaction and the use of a classical aldol condensation reaction. In the oxazoline-based condensation reaction, a mixture of pyridine-3-carboxylic acid and oxan-4-ylamine is heated in the presence of an acid catalyst, such as p-toluenesulfonic acid, to form 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid. In the classical aldol condensation reaction, a mixture of pyridine-3-carboxylic acid, oxan-4-ylamine, and formaldehyde is heated in the presence of an acid catalyst, such as p-toluenesulfonic acid, to form 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid involves the reaction of 4-hydroxypyridine-3-carboxylic acid with oxan-4-amine.", "Starting Materials": [ "4-hydroxypyridine-3-carboxylic acid", "oxan-4-amine" ], "Reaction": [ "To a solution of 4-hydroxypyridine-3-carboxylic acid in a suitable solvent, add oxan-4-amine.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool and then filter the resulting solid.", "Wash the solid with a suitable solvent and dry to obtain 6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid." ] } | |
CAS RN |
1155631-53-0 |
Product Name |
6-[(oxan-4-yl)amino]pyridine-3-carboxylic acid |
Molecular Formula |
C11H14N2O3 |
Molecular Weight |
222.2 |
Purity |
95 |
Origin of Product |
United States |
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